3-chloro-4-ethoxy-N-(5-methyl-2-nitrophenyl)benzamide

• IUPAC Name: 3-chloro-4-ethoxy-N-(5-methyl-2-nitrophenyl)benzamide
• InChI: InChI=1S/C16H15ClN2O4/c1-3-23-15-7-5-11(9-12(15)17)16(20)18-13-8-10(2)4-6-14(13)19(21)22/h4-9H,3H2,1-2H3,(H,18,20)
• InChI Key: YUDLWDUATUOHON-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)C)[N+](=O)[O-])Cl
• Molecular Formula: C16H15ClN2O4
• Molecular Weight: 334.75 g/mol

Description

3-chloro-4-ethoxy-N-(5-methyl-2-nitrophenyl)benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is an important intermediate in the synthesis of several biologically active compounds and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-chloro-4-ethoxy-N-(5-methyl-2-nitrophenyl)benzamide is not well understood. However, studies have suggested that this compound may act as an inhibitor of protein kinases, which are enzymes that play a crucial role in cell signaling and regulation. Inhibition of protein kinases has been shown to have therapeutic potential in the treatment of various diseases such as cancer and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-4-ethoxy-N-(5-methyl-2-nitrophenyl)benzamide exhibits significant biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been shown to exhibit antifungal activity against several fungal species.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-4-ethoxy-N-(5-methyl-2-nitrophenyl)benzamide in lab experiments include its availability, ease of synthesis, and potential applications in various fields. However, the limitations of using this compound include its toxicity and potential side effects.

Future Directions

There are several future directions for research on 3-chloro-4-ethoxy-N-(5-methyl-2-nitrophenyl)benzamide. These include the synthesis of novel derivatives with improved activity and selectivity, the elucidation of the mechanism of action, and the evaluation of its potential applications in other fields such as material science and agriculture.
In conclusion, 3-chloro-4-ethoxy-N-(5-methyl-2-nitrophenyl)benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research. Further research on this compound is needed to fully understand its potential applications and limitations.

Scientific Research Applications

3-chloro-4-ethoxy-N-(5-methyl-2-nitrophenyl)benzamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. This compound has been used as a starting material in the synthesis of several biologically active compounds such as inhibitors of protein kinases, anticancer agents, and antifungal agents.